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Compound of Interest

4-Carboxy-3-fluorophenylboronic
Compound Name: d
aci

Cat. No.: B055137

An In-depth Technical Guide to 4-Carboxy-3-fluorophenylboronic Acid

CAS Number: 120153-08-4

Introduction

4-Carboxy-3-fluorophenylboronic acid is a bifunctional organoboron compound widely
utilized in organic synthesis and medicinal chemistry. Its structure, featuring a carboxylic acid
group, a fluorine atom, and a boronic acid moiety on a phenyl ring, makes it a highly versatile
building block. The electron-withdrawing properties of the fluorine and carboxyl groups lower
the pKa of the boronic acid, enhancing its ability to interact with diols, such as glucose, at
physiological pH.[1][2] This property is particularly valuable in the development of glucose-
responsive materials and drug delivery systems.[3][4] Furthermore, it serves as a crucial
reagent in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling,
for the synthesis of complex fluorinated biaryl compounds used in drug discovery and materials
science.[5][6]

Physicochemical and Safety Data

Quantitative data for 4-Carboxy-3-fluorophenylboronic acid is summarized below.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 120153-08-4 [7]
Molecular Formula C7HeBFOa4 [7]
Molecular Weight 183.93 g/mol [7]
IUPAC Name 4-borono-2-fluorobenzoic acid [718]
Appearance White solid [9]

pKa 3.15 £ 0.10 (Predicted) 9]
Solubility Soluble in water [9][10]
Purity >93% to 98% [8][11]
Storage Temperature 2-8°C or Room Temperature [819]

Table 2: Safety and Hazard Information

GHS Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Data sourced from PubChem.[7]

Synthesis and Reactivity
General Synthetic Pathway

While specific synthesis protocols for 4-Carboxy-3-fluorophenylboronic acid are not detailed
in the provided results, a general pathway can be inferred from the synthesis of analogous
compounds like 4-amino-3-fluorophenylboronic acid.[1][2] The synthesis typically starts from a
commercially available di-substituted benzene, such as 4-bromo-2-fluorobenzoic acid. The
process involves a lithium-halogen exchange followed by quenching with a trialkyl borate ester
and subsequent acidic hydrolysis to yield the final boronic acid.
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4-Bromo-2-fluorobenzoic acid
(Starting Material)

1. n-BuLi or Mg
(Lithium-Halogen Exchange)

Y

Aryl Lithium/Grignard Intermediate

2. B(OMe)s or B(OiPr)s
(Borate Ester)

:

Boronate Ester Intermediate

3. Acidic Hydrolysis (e.g., HCI)

4-Carboxy-3-fluorophenylboronic acid

(Final Product)
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Oxidative
Addition Ar-Pd(I1)-X
L2

Ar-X
(Aryl Halide)

Transmetalation

Ar-Pd(Il)-Ar __ Ar-Ar
L2 > (Product)
Ar-B(OH)2
(Boronic Acid)
-
//

Base Reductive

Elimination

1

R-B(OH)2 o Glucose-Boronate Ester
(Trigonal Planar) Greses (Ese) = (Tetrahedral) 2RO
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Prepare Activation Solution:
Boronic Acid + DIC + HOBt in DMF

'

Swell Resin in DMF Agitate Solution (10 min)

. :

Add Activated Solution to Resin

Agitate (12h)

Wash Resin with DMF (3x)

Monitor by LC-MS

(Microcleavage)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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